Cas no 1261960-74-0 (5-Methyl-2-(thiophen-2-YL)benzoic acid)
1261960-74-0 structure
Product Name:5-Methyl-2-(thiophen-2-YL)benzoic acid
CAS No:1261960-74-0
MF:C12H10O2S
MW:218.271602153778
MDL:MFCD18318853
CID:2766201
PubChem ID:53224800
Update Time:2025-04-21
5-Methyl-2-(thiophen-2-YL)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-2-(thiophen-2-yl)benzoic acid, 95%
- DTXSID30688532
- AKOS017552304
- 5-METHYL-2-(THIOPHEN-2-YL)BENZOIC ACID
- 1261960-74-0
- MFCD18318853
- 5-Methyl-2-(thiophen-2-YL)benzoic acid
-
- MDL: MFCD18318853
- Inchi: 1S/C12H10O2S/c1-8-4-5-9(10(7-8)12(13)14)11-3-2-6-15-11/h2-7H,1H3,(H,13,14)
- InChI Key: AFACZXPFUPXBEO-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C=CC(C)=CC=1C(=O)O
Computed Properties
- Exact Mass: 218.04015073Da
- Monoisotopic Mass: 218.04015073Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 65.5Ų
5-Methyl-2-(thiophen-2-YL)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB325743-5 g |
5-Methyl-2-(thiophen-2-yl)benzoic acid, 95%; . |
1261960-74-0 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB325743-5g |
5-Methyl-2-(thiophen-2-yl)benzoic acid, 95%; . |
1261960-74-0 | 95% | 5g |
€1159.00 | 2025-04-21 |
5-Methyl-2-(thiophen-2-YL)benzoic acid Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
1261960-74-0 (5-Methyl-2-(thiophen-2-YL)benzoic acid) Related Products
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- 89929-87-3(Benzoic acid, 2-methyl-3-(2-thienyl)-)
- 1261904-26-0(4-(5-Formylthiophen-2-YL)-3-methylbenzoic acid)
- 1261949-80-7(3-(5-Formylthiophen-2-YL)-2-methylbenzoic acid)
- 177735-12-5(Benzoic acid,3-(5-methyl-2-thienyl)-)
- 29886-63-3(3-(Thiophen-2-yl)benzoic acid)
- 29886-62-2(4-(2-Thienyl)benzoic Acid)
- 106183-36-2(Benzoic acid, 2-(3,5-dimethyl-2-thienyl)-)
- 17595-84-5(Benzoic acid, 2-(2-thienyl)-, methyl ester)
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